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Compound of Interest

Compound Name:
4-(bromomethyl)-N,N-

dimethylaniline

Cat. No.: B3183681 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical properties, synthesis,

and reactivity of 4-(bromomethyl)-N,N-dimethylaniline, a versatile reagent in organic

synthesis.

Core Chemical Properties
4-(Bromomethyl)-N,N-dimethylaniline is a substituted toluene derivative with a

dimethylamino group and a bromomethyl group at the para positions of the benzene ring. Its

reactivity is primarily dictated by the benzylic bromide, which is a key functional group for

various chemical transformations.

Table 1: Physical and Chemical Properties of 4-(bromomethyl)-N,N-dimethylaniline
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Property Value

IUPAC Name 4-(bromomethyl)-N,N-dimethylaniline

CAS Number 102236-12-4[1][2][3][4]

Molecular Formula C₉H₁₂BrN[3][5]

Molecular Weight 214.10 g/mol [3][5]

Appearance Not explicitly stated in available data

Melting Point Not explicitly stated in available data

Boiling Point Not explicitly stated in available data

Solubility Not explicitly stated in available data

Synthesis
The synthesis of 4-(bromomethyl)-N,N-dimethylaniline typically involves the bromination of

the benzylic methyl group of 4-methyl-N,N-dimethylaniline. A common method for such

transformations is free-radical bromination using N-bromosuccinimide (NBS) in the presence of

a radical initiator, such as benzoyl peroxide or AIBN, under irradiation with UV light.[6]

Experimental Protocol: Synthesis via Benzylic
Bromination
Objective: To synthesize 4-(bromomethyl)-N,N-dimethylaniline from 4-methyl-N,N-

dimethylaniline.

Materials:

4-methyl-N,N-dimethylaniline

N-Bromosuccinimide (NBS)

Benzoyl peroxide (radical initiator)

Carbon tetrachloride (CCl₄) or other suitable solvent
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Sodium bicarbonate solution (aqueous, saturated)

Anhydrous magnesium sulfate

Rotary evaporator

Reflux condenser and heating mantle

Separatory funnel

Filtration apparatus

Procedure:

In a round-bottom flask equipped with a reflux condenser and a magnetic stirrer, dissolve 4-

methyl-N,N-dimethylaniline in carbon tetrachloride.

Add N-bromosuccinimide and a catalytic amount of benzoyl peroxide to the solution.

Heat the mixture to reflux and irradiate with a UV lamp to initiate the radical chain reaction.

Monitor the reaction progress using thin-layer chromatography (TLC).

Once the starting material is consumed, cool the reaction mixture to room temperature.

Filter the mixture to remove succinimide.

Wash the filtrate with a saturated aqueous solution of sodium bicarbonate to neutralize any

acidic byproducts.

Separate the organic layer and wash it with water and then brine.

Dry the organic layer over anhydrous magnesium sulfate.

Filter off the drying agent and remove the solvent under reduced pressure using a rotary

evaporator to yield the crude product.

Purify the crude product by recrystallization or column chromatography.
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Diagram 1: Synthesis Workflow
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Synthesis of 4-(bromomethyl)-N,N-dimethylaniline
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Reactivity of 4-(bromomethyl)-N,N-dimethylaniline

4-(bromomethyl)-N,N-dimethylaniline
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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